Cas no 1980048-87-0 (1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate)

• Product Name: 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate
• CAS No: 1980048-87-0
• MF: C₁₁H₄F₁₈O₃
• MW: 526.118927001953
• MDL: MFCD28334344
• CID: 4632528
• Update Time: 2025-06-30

1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate Chemical and Physical Properties

Names and Identifiers

• 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate

• MDL： MFCD28334344
• Inchi： 1S/C11H4F18O3/c12-3(13)6(16,17)10(26,27)11(28,29)9(24,25)5(14,15)1-31-4(30)32-2(7(18,19)20)8(21,22)23/h2-3H,1H2
• InChI Key： XSBAQHBYAUBBBF-UHFFFAOYSA-N
• SMILES： C(OC(C(F)(F)F)C(F)(F)F)(=O)OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F

Additional information on 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate

Professional Introduction to Compound with CAS No. 1980048-87-0 and Product Name: 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate

The compound with the CAS number 1980048-87-0 and the product name 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate represents a significant advancement in the field of specialty chemicals, particularly in the realm of pharmaceutical intermediates and advanced material science. This compound, characterized by its unique perfluoroalkyl and hexafluoroisopropyl substituents, exhibits exceptional chemical stability and functional versatility, making it a valuable candidate for various high-tech applications.

At the core of its utility lies the perfluoroheptyl moiety, which imparts a range of desirable properties such as low surface tension, high thermal stability, and resistance to chemical degradation. These attributes are particularly relevant in drug formulation, where compatibility with biological systems while maintaining structural integrity is paramount. The hexafluoroisopropyl carbonate component further enhances the compound's performance by introducing fluorine atoms that improve lipophilicity and metabolic stability, crucial factors in pharmaceutical design.

Recent research in medicinal chemistry has highlighted the growing importance of fluorinated compounds in drug development. The presence of multiple fluorine atoms in 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate not only enhances its pharmacokinetic profile but also offers a scaffold for further derivatization to create novel bioactive molecules. Studies have demonstrated that fluorine substitution can significantly alter the electronic properties of organic molecules, leading to improved binding affinity and selectivity against biological targets.

In the context of material science, this compound has shown promise as a precursor for high-performance polymers and coatings. The combination of perfluoroalkyl and hexafluoroisopropyl groups contributes to exceptional thermal and chemical resistance, making it suitable for applications in harsh environments. For instance, researchers have explored its use in developing advanced lubricants and anti-fouling agents that require robust performance under extreme conditions.

The synthesis of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and industrial scalability. The process typically requires multi-step reactions under controlled conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient production routes, reducing both cost and environmental impact while maintaining stringent quality standards.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. By serving as a versatile building block for drug discovery, it facilitates the creation of molecules with enhanced efficacy and reduced side effects. For example, fluorinated carboxylates like this one have been investigated for their role in modulating enzyme activity and receptor interactions. The ability to fine-tune these interactions through structural modifications offers a powerful tool for developing targeted therapies.

The industrial applications extend beyond pharmaceuticals into agrochemicals and specialty materials. The unique properties of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate make it an attractive candidate for developing next-generation pesticides that are more effective yet environmentally sustainable. Additionally, its incorporation into advanced materials can lead to innovations in areas such as energy storage and electronics.

As research continues to uncover new applications for fluorinated compounds, the demand for high-purity intermediates like 1980048-87-0 is expected to grow. Collaborative efforts between academia and industry are crucial for advancing both the fundamental understanding of these molecules and their practical implementation. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, scientists can push the boundaries of what is possible with this class of compounds.

In conclusion,1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate represents a cornerstone in modern chemical innovation. Its unique structure combines functional groups that offer a wealth of opportunities across multiple industries. As we continue to explore its potential applications—ranging from life-saving drugs to high-performance materials—this compound stands as a testament to the transformative power of specialized chemistry in addressing complex challenges.